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Compound of Interest

Compound Name: PgAFP

Cat. No.: B1576970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Penicillium chrysogenum
Antifungal Protein (PgAFP), including its gene sequence, molecular characteristics, detailed
experimental protocols for its study, and its mechanism of action. This document is intended to
serve as a valuable resource for researchers and professionals involved in the fields of
mycology, molecular biology, and the development of novel antifungal therapeutics.

Introduction to PgAFP

PgAFP is a small, cysteine-rich, and basic antifungal protein produced by the fungus
Penicillium chrysogenum strain RP42C. It exhibits inhibitory activity against several toxigenic
molds, making it a person of interest for applications in food safety and agriculture. Belonging
to the class of small, cysteine-rich proteins (SCPs) produced by ascomycetes, PGAFP shares
structural and functional similarities with other antifungal proteins, such as Anafp from
Aspergillus niger.

Molecular Characterization of the pgafp Gene and
PgAFP Protein

The molecular attributes of the pgafp gene and its corresponding protein, PGAFP, have been
elucidated through a combination of genetic and proteomic analyses. These key characteristics
are summarized in the tables below.
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ble 1: Molecular Cl istics of ti :

Feature Description Reference

Penicillium chrysogenum strain

Organism RP42C [1][2]
Gene Name pgafp [1][2]
Full Gene Sequence Length 404 base pairs [1][2]
Coding Region Length 279 base pairs [1112]
Introns Two introns of 63 bp and 62 bp  [1][2]
Precursor Protein Size 92 amino acids [1][2]
Mature Protein Size 58 amino acids [1112]

Table 2: Physicochemical Properties of the PgAFP

Protein
Property Value Reference
Molecular Mass 6,494 Da [1112]
Isoelectric Point (pl) 9.22 [1]12]

; . No evidence of N- or O-
Post-translational Modifications _ [1[2]
glycosylations

79% identity to Anafp from
Homology ] ) [1][2]
Aspergillus niger

Experimental Protocols

This section details the key experimental methodologies employed in the characterization of
the pgafp gene and the PgAFP protein.

Gene Cloning and Sequencing
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The full-length sequence of the pgafp gene was obtained through a combination of PCR with
degenerate primers and Rapid Amplification of cDNA Ends (RACE)-PCR.

Workflow for pgafp Gene Identification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1576970?utm_src=pdf-body-img
https://www.benchchem.com/product/b1576970?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» 1. Characterization of the novel antifungal protein PgAFP and the encoding gene of
Penicillium chrysogenum - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to the PgAFP Gene and its
Molecular Characterization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1576970#pgafp-gene-sequence-and-molecular-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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